Cas no 1803738-19-3 (4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1803738-19-3
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4908317
• Update Time: 2025-05-27

4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)5-3-12-4(2-7(14)15)1-6(5)13(16)17/h1,3H,2H2,(H,14,15)
• InChI Key： OGQJKXIXNQXXEC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Additional information on 4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1803738-19-3)

4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1803738-19-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its nitro and trifluoromethyl functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers and industry professionals frequently search for terms like "pyridine acetic acid derivatives", "nitro-trifluoromethyl pyridine synthesis", and "CAS 1803738-19-3 applications", reflecting its relevance in modern chemistry.

The molecular structure of 4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid combines a pyridine ring with electron-withdrawing groups, enhancing its reactivity in coupling reactions and catalytic processes. This makes it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds. Recent trends in green chemistry and sustainable synthesis have also highlighted the demand for efficient methods to produce such derivatives, aligning with global efforts to reduce environmental impact.

In pharmaceutical research, 4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid is explored for its potential as a building block in small-molecule drugs. Its nitro group facilitates further functionalization, while the trifluoromethyl group improves metabolic stability—a key consideration in drug design. Searches for "CF3-pyridine drug intermediates" and "nitro-pyridine acetic acid uses" underscore its importance in medicinal chemistry. Additionally, its role in agrochemicals, such as herbicides and fungicides, is under investigation, addressing the growing need for crop protection solutions.

From a synthetic perspective, the compound’s CAS No. 1803738-19-3 is often referenced in patents and journals detailing heterocyclic compound synthesis. Innovations in catalysis and flow chemistry have streamlined its production, reducing costs and waste. Queries like "scalable synthesis of nitro-trifluoromethyl pyridines" and "pyridine-2-acetic acid derivatives" reflect industry interest in optimizing these processes. Furthermore, its stability under various conditions makes it a candidate for high-throughput screening libraries.

The versatility of 4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid extends to material science, where its electron-deficient pyridine core is studied for organic electronics and coordination chemistry. Researchers investigating "fluorinated pyridine ligands" or "nitro-aromatic materials" frequently encounter this compound. Its compatibility with metal-organic frameworks (MOFs) and catalysts further broadens its utility, aligning with advancements in renewable energy and carbon capture technologies.

Quality control and analytical methods for CAS 1803738-19-3 are critical topics, with searches for "HPLC analysis of pyridine derivatives" and "NMR characterization of nitro-trifluoromethyl compounds" being common. Standardized protocols ensure purity and reproducibility, essential for industrial and academic applications. The compound’s spectroscopic fingerprints (e.g., IR, MS) are well-documented, aiding in its identification and validation.

In summary, 4-Nitro-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1803738-19-3) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and materials science. Its synthesis, applications, and analytical profiling remain focal points for researchers, driven by the demand for innovative chemical solutions. As the scientific community prioritizes sustainability and efficiency, this pyridine derivative is poised to play a pivotal role in future breakthroughs.